Cas no 1805614-00-9 (Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate
• CAS No: 1805614-00-9
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4892896
• Update Time: 2025-05-20

Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H10F2INO3/c1-3-17-10(15)5-4-14-7(9(11)12)8(16-2)6(5)13/h4,9H,3H2,1-2H3
• InChI Key： AXVVOSGIIADBMD-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CN=C(C(F)F)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate (CAS No. 1805614-00-9)

Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate (CAS No. 1805614-00-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a methoxy group and an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1805614-00-9 for its role in developing novel kinase inhibitors and antiviral agents. The presence of the iodo group also allows for further functionalization via cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with the growing trend of click chemistry and late-stage diversification strategies in drug development.

The compound's ethyl carboxylate group is another critical feature, enabling ester hydrolysis or transesterification reactions. This flexibility is highly valued in prodrug design, a field gaining traction due to its ability to improve drug delivery and reduce side effects. Additionally, the methoxy substituent contributes to the compound's lipophilicity, a property often optimized in central nervous system (CNS) drug candidates.

From a synthetic perspective, Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate is a valuable building block for constructing heterocyclic scaffolds. Its utility in palladium-catalyzed reactions, such as Suzuki-Miyaura or Sonogashira couplings, is well-documented. These reactions are pivotal in creating biaryl structures, which are prevalent in many FDA-approved drugs. The compound's compatibility with high-throughput screening platforms further enhances its appeal in industrial settings.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, researchers are exploring solvent-free or catalytic methods to incorporate CAS No. 1805614-00-9 into sustainable workflows. Its potential role in biodegradable agrochemicals is another area of active investigation, addressing global concerns about environmental persistence.

In summary, Ethyl 2-(difluoromethyl)-4-iodo-3-methoxypyridine-5-carboxylate (CAS No. 1805614-00-9) represents a multifaceted tool for modern chemical innovation. Its structural features align with key trends in precision medicine, catalysis, and sustainability, making it a compound of enduring relevance in both academic and industrial research.